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Introduction

2-Chloro-8-methoxyquinoline-3-carbaldehyde, with the Chemical Abstracts Service (CAS)
registry number 73568-28-2, is a versatile heterocyclic compound. Its quinoline core,
substituted with a reactive aldehyde group, a chloro atom, and a methoxy group, makes it a
valuable intermediate in the synthesis of a wide range of biologically active molecules and
functional materials.[1][2] The precise arrangement of these functional groups dictates the
molecule's chemical reactivity and its spectral characteristics. Understanding the spectroscopic
signature of this compound is paramount for researchers in synthetic chemistry, drug discovery,
and materials science to verify its synthesis and purity, and to elucidate its role in further
chemical transformations.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 2-
Chloro-8-methoxyquinoline-3-carbaldehyde, including Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS). The interpretations are based on fundamental

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1601106#bc-rfq
https://www.benchchem.com/product/b1601106/docs?utm_src=pdf-body#spectroscopic-profile-of-2-chloro-8-methoxyquinoline-3-carbaldehyde-a-technical-guide
https://www.chemijournal.com/archives/2016/vol4issue6/PartB/4-6-13-202.pdf
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c7ra11537g
https://www.benchchem.com/product/b1601106/docs?utm_src=pdf-body#spectroscopic-profile-of-2-chloro-8-methoxyquinoline-3-carbaldehyde-a-technical-guide
https://www.benchchem.com/product/b1601106/docs?utm_src=pdf-body#spectroscopic-profile-of-2-chloro-8-methoxyquinoline-3-carbaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

principles and comparative analysis with structurally related compounds, providing a robust
framework for its characterization. The molecular structure has been unequivocally confirmed
by single-crystal X-ray diffraction, showing a nearly planar quinoline system.[3]

Molecular Structure and Key Features

The structural framework of 2-Chloro-8-methoxyquinoline-3-carbaldehyde is depicted below.
The numbering of the quinoline ring is crucial for the assignment of NMR signals.

Caption: Molecular structure of 2-Chloro-8-methoxyquinoline-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
organic molecules.

'H NMR Spectroscopy

The proton NMR spectrum of 2-Chloro-8-methoxyquinoline-3-carbaldehyde is expected to
show distinct signals for the aldehydic proton, the aromatic protons on the quinoline ring, and
the methoxy group protons. The anticipated chemical shifts are influenced by the electron-
withdrawing effects of the chlorine atom, the nitrogen atom, and the aldehyde group, as well as
the electron-donating effect of the methoxy group.

Based on data from the closely related 2-chloro-6-methoxyquinoline-3-carbaldehyde, the
following proton NMR data are anticipated.[2]
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Proton Assignment Expected Chemical Multiplicity Coupling Constant
Shift (8, ppm) (J, H2)

H-CHO 10.5 Singlet (s)

H-4 8.6 Singlet (s)

H-5 79-8.1 Doublet (d) ~8-9

H-6 74-76 Triplet (t) ~8

H-7 71-73 Doublet (d) ~7-8

OCHs 39-4.1 Singlet (s)

Interpretation:

» Aldehydic Proton (H-CHO): This proton is highly deshielded due to the strong electron-
withdrawing nature of the carbonyl group and will appear as a sharp singlet far downfield,
typically above 10 ppm.

e Aromatic Protons (H-4, H-5, H-6, H-7): The H-4 proton is adjacent to the electron-
withdrawing nitrogen and aldehyde group, causing it to be the most deshielded of the
aromatic protons and appear as a singlet. The protons on the benzene ring (H-5, H-6, H-7)
will exhibit characteristic doublet and triplet splitting patterns due to ortho-coupling. The
electron-donating methoxy group at the C-8 position will shield the adjacent protons,
particularly H-7.

o Methoxy Protons (OCHs): The three equivalent protons of the methoxy group will give rise to
a sharp singlet, typically in the range of 3.9-4.1 ppm.

3C NMR Spectroscopy

The carbon NMR spectrum will provide information on all the carbon atoms in the molecule.
The chemical shifts are highly dependent on the local electronic environment.
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Carbon Assignment

Expected Chemical Shift (3, ppm)

C=0 (Aldehyde) 189 - 192
C-8 (C-OCHs) 155 - 158
C-2 (C-Cl) 150 - 153
c-4 140 - 143
C-8a 138 - 141
C-6 128 - 131
C-4a 127 - 130
C-5 120 - 123
C-3 118 - 121
C-7 110 - 113
OCHs 55 - 58

Interpretation:

e Carbonyl Carbon (C=0): The aldehydic carbonyl carbon is the most deshielded carbon and

will appear at the lowest field, typically around 190 ppm.

o Aromatic Carbons: The carbons attached to heteroatoms (C-2, C-8) will be significantly

deshielded. The remaining aromatic carbons will appear in the typical aromatic region (110-

145 ppm). The specific shifts are influenced by the substituents.

¢ Methoxy Carbon (OCHs): The carbon of the methoxy group will appear in the aliphatic

region, typically around 55-58 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.
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Expected Wavenumber

Functional Group Intensity
(cm~)
C-H stretch (aromatic) 3050 - 3150 Medium
C-H stretch (aldehyde) 2820 - 2880, 2720 - 2780 Medium to Weak
C=0 stretch (aldehyde) 1690 - 1710 Strong
C=C stretch (aromatic) 1580 - 1620 Medium to Strong
C-O stretch (methoxy) 1230 - 1270, 1020 - 1060 Strong
C-Cl stretch 750 - 800 Strong

Interpretation:

e C=0 Stretch: The most prominent peak in the IR spectrum will be the strong absorption from
the carbonyl group of the aldehyde, expected around 1690-1710 cm~1.

o C-H Stretches: The spectrum will show characteristic C-H stretching vibrations for the
aromatic and aldehydic protons. The aldehydic C-H stretch often appears as two weak
bands (Fermi resonance).

e C-0O and C-CI Stretches: Strong absorptions corresponding to the C-O stretching of the
methoxy group and the C-ClI stretch will be present in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 2-Chloro-8-methoxyquinoline-3-carbaldehyde (C11HsCINO2), the
expected molecular weight is approximately 221.64 g/mol .

Expected Fragmentation Pattern:

e Molecular lon (M+): The mass spectrum should show a prominent molecular ion peak at m/z
221. Due to the presence of chlorine, an isotopic peak at m/z 223 (M+2) with an intensity of
about one-third of the molecular ion peak is expected, which is a characteristic signature for
a monochlorinated compound.
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e Major Fragments:
o [M-H]* (m/z 220): Loss of a hydrogen radical.
o [M-CHO]J* (m/z 192): Loss of the formyl group.
o [M-CI]* (m/z 186): Loss of a chlorine radical.

o [M-OCHs]* (m/z 190): Loss of a methoxy radical.

[M-H]*
m/z 220

[M-CHO]*
m/z 192

[M]*
m/z 221/223

[M-CI]*
m/z 186

[M-OCH3s]*
m/z 190

Click to download full resolution via product page

Caption: Plausible mass spectrometry fragmentation pathway.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of 2-Chloro-8-methoxyquinoline-3-
carbaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCIls or DMSO-ds) in a standard
5 mm NMR tube.

e Instrument: A 400 MHz or higher field NMR spectrometer.
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e 'H NMR Acquisition:
o Acquire a standard one-dimensional proton spectrum.

o Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16
ppm.

o Reference the spectrum to the residual solvent peak (e.g., CDCls at 7.26 ppm) or an
internal standard like tetramethylsilane (TMS).

e 13C NMR Acquisition:
o Acquire a proton-decoupled carbon spectrum.

o Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of
200-240 ppm.

o Reference the spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).

IR Spectroscopy

e Sample Preparation:

o Solid (KBr pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and
press into a thin pellet.

o Solid (ATR): Place a small amount of the solid sample directly on the attenuated total
reflectance (ATR) crystal.

e Instrument: A Fourier-transform infrared (FTIR) spectrometer.
e Acquisition:

o Record a background spectrum of the empty sample compartment or the clean ATR
crystal.

o Record the sample spectrum over the range of 4000-400 cm™1,

o Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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Mass Spectrometry

o Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent
(e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

e Instrument: A mass spectrometer with an appropriate ionization source (e.g., Electrospray
lonization - ESI, or Electron Impact - El).

e Acquisition:

o ESI-MS: Infuse the sample solution directly into the ESI source. Acquire the spectrum in
positive ion mode.

o EI-MS: Introduce the sample via a direct insertion probe or through a gas chromatograph
(GC) inlet.

o Scan a mass range that includes the expected molecular weight (e.g., m/z 50-500).
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Caption: General workflow for synthesis and characterization.

Conclusion

The spectroscopic data for 2-Chloro-8-methoxyquinoline-3-carbaldehyde provides a unique
fingerprint for its identification and characterization. The combination of NMR, IR, and Mass
Spectrometry allows for the unambiguous confirmation of its structure and purity. This guide
serves as a valuable resource for scientists and researchers working with this important
chemical intermediate, enabling them to confidently proceed with their synthetic and
developmental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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